2-(3,4-Dipropoxyphenyl)ethanamine

• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol
• IUPAC Name: 2-(3,4-dipropoxyphenyl)ethanamine
• InChI: InChI=1S/C14H23NO2/c1-3-9-16-13-6-5-12(7-8-15)11-14(13)17-10-4-2/h5-6,11H,3-4,7-10,15H2,1-2H3
• InChI Key: DIZZZASSNOQQRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)CCN)OCCC

Description

2-(3,4-Dipropoxyphenyl)ethanamine is a synthetic phenethylamine derivative featuring propoxy groups at the 3- and 4- positions of the phenyl ring. This structural motif is of significant interest in medicinal chemistry research, particularly as a building block for the development of novel bioactive molecules. Compounds based on the 2-phenylethanamine core, such as those with dimethoxy substitutions, have been extensively studied and shown to possess various pharmacological activities, including antiulcer properties . The dipropoxy variant may offer enhanced lipophilicity compared to its shorter-chain analogs, potentially influencing its bioavailability and interaction with biological targets. Researchers utilize this chemical scaffold in the design and synthesis of new compounds for biological evaluation . It serves as a key precursor in the development of potential therapeutic agents, Schiff base ligands for metal coordination chemistry, and other specialized chemicals . As a standard in analytical workflows, this compound can be characterized by techniques including NMR, IR spectroscopy, and mass spectrometry to confirm identity and purity. This product is intended for research purposes in a controlled laboratory environment. It is not for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Table 1: Key Properties of Substituted Phenethylamines

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	logP*	Melting Point (°C)
2-(3,4-Dipropoxyphenyl)ethanamine (Target)	3,4-OCH₂CH₂CH₃	C₁₄H₂₃NO₂	249.34	~3.5 (est.)	Not reported
2-(3,4-Dimethoxyphenyl)ethanamine	3,4-OCH₃	C₁₀H₁₅NO₂	181.23	1.2	12–15 (base)
Dopamine HCl	3,4-OH	C₈H₁₂ClNO₂	189.64	-0.98	241–243 (salt)
25B-NBOMe	4-Br, 2,5-OCH₃, N-benzyl	C₁₉H₂₂BrNO₃	392.29	3.8	160–162
3,4-Methylenedioxyphenethylamine	3,4-OCH₂O-	C₉H₁₁NO₂	165.19	1.1	80–82

*logP values estimated via analogy or computational modeling.

Key Observations:

• Lipophilicity: The dipropoxy derivative’s logP (~3.5) is significantly higher than methoxy (1.2) or hydroxyl (-0.98) analogs, suggesting enhanced blood-brain barrier penetration and tissue distribution .
• Thermal Stability: Methoxy and methylenedioxy derivatives exhibit lower melting points compared to dopamine HCl, likely due to reduced hydrogen bonding in the absence of hydroxyl groups .

Pharmacological Activity

• Receptor Affinity: Methoxy-substituted phenethylamines (e.g., 2C-E, 2C-B) and NBOMe derivatives act as potent 5-HT2A agonists, with EC₅₀ values in the nanomolar range . The dipropoxy analog may exhibit reduced potency due to steric hindrance from the larger propoxy groups. Dopamine (3,4-dihydroxy substitution) primarily targets D1/D2 receptors, whereas methoxy analogs show negligible dopaminergic activity, instead favoring serotonergic pathways .
• Psychoactive Effects: NBOMe compounds (e.g., 25B-NBOMe) are hallucinogenic at microgram doses due to strong 5-HT2A activation . In contrast, 2-(3,4-Dimethoxyphenyl)ethanamine lacks significant psychoactivity and is primarily documented as a pharmaceutical impurity .

Q & A

Q. How to mitigate regioselectivity issues during propoxy group introduction?

• Methodological Answer:
• Protecting Groups: Use tert-butyldimethylsilyl (TBDMS) ethers to block undesired hydroxyl positions before propylation .
• Catalytic Control: Employ phase-transfer catalysts (e.g., tetrabutylammonium bromide) in biphasic systems (H$_2$O/CH$_2$Cl$_2$) to enhance 3,4-substitution .
• Monitoring: Track reaction progress with $^{19}F$-NMR (if using fluorinated precursors) or inline IR spectroscopy .